Cas no 548458-05-5 (7-Fluoro-4-nitro-1H-indole)
7-Fluoro-4-nitro-1H-indole structure
Product Name:7-Fluoro-4-nitro-1H-indole
CAS No:548458-05-5
MF:C8H5FN2O2
MW:180.13590502739
MDL:MFCD25460309
CID:1591888
PubChem ID:59999340
Update Time:2025-04-21
7-Fluoro-4-nitro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoro-4-nitro-1H-indole
- 1H-Indole, 7-fluoro-4-nitro-
- CS-0322939
- DPQBBZICAPJZLA-UHFFFAOYSA-N
- F18097
- MFCD25460309
- SCHEMBL6362482
- AKOS025395966
- SY232968
- A870343
- 548458-05-5
-
- MDL： MFCD25460309
- Inchi： 1S/C8H5FN2O2/c9-6-1-2-7(11(12)13)5-3-4-10-8(5)6/h1-4,10H
- InChI Key： DPQBBZICAPJZLA-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C2C=CNC=21)[N+](=O)[O-]
Computed Properties
- Exact Mass: 180.03355
- Monoisotopic Mass: 180.03350557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 58.93
7-Fluoro-4-nitro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F170020-2.5mg |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F170020-5mg |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 5mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F170020-25mg |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 25mg |
$ 160.00 | 2022-06-05 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY232968-1g |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | ≥95% | 1g |
6000.0 | 2021-08-13 | |
| Alichem | A199007425-250mg |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 95% | 250mg |
$418.56 | 2023-09-01 | |
| Alichem | A199007425-1g |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 95% | 1g |
$1046.40 | 2023-09-01 | |
| Chemenu | CM238087-1g |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 95% | 1g |
$898 | 2021-08-04 | |
| Apollo Scientific | PC402019-250mg |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 250mg |
£345.00 | 2024-05-24 | ||
| Chemenu | CM238087-1g |
7-Fluoro-4-nitro-1H-indole |
548458-05-5 | 95% | 1g |
$861 | 2023-02-02 | |
| eNovation Chemicals LLC | D516443-250mg |
1H-Indole, 7-fluoro-4-nitro- |
548458-05-5 | 95% | 250mg |
$238 | 2024-06-05 |
7-Fluoro-4-nitro-1H-indole Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
548458-05-5 (7-Fluoro-4-nitro-1H-indole) Related Products
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